Tert-butyl N-(5-bromo-2-cyanophenyl)carbamate

Specification

• CAS No.: 1260783-74-1
• Molecular Formula: C12H13BrN2O2
• Molecular Weight: 297.152
• IUPAC Name: tert-butyl N-(5-bromo-2-cyanophenyl)carbamate
• Standard InChI: InChI=1S/C12H13BrN2O2/c1-12(2,3)17-11(16)15-10-6-9(13)5-4-8(10)7-14/h4-6H,1-3H3,(H,15,16)
• Standard InChI Key: MCLBVNGJRIBESP-UHFFFAOYSA-N
• SMILES: CC(C)(C)OC(=O)NC1=C(C=CC(=C1)Br)C#N

Introduction

Tert-butyl N-(5-bromo-2-cyanophenyl)carbamate is a chemical compound with the molecular formula C12H13BrN2O2 and a molecular weight of 297.15 g/mol. This compound belongs to the class of carbamates, which are derivatives of carbamic acid and are commonly used in organic synthesis due to their versatility as protecting groups for amines.

Synthesis and Preparation

While specific synthesis methods for tert-butyl N-(5-bromo-2-cyanophenyl)carbamate may not be widely documented, general approaches involve reacting an amine (in this case, presumably derived from 5-bromo-2-cyanophenol or its equivalent) with di-tert-butyl dicarbonate (Boc₂O), which is commonly used for introducing Boc protection onto primary or secondary amines.

General Synthesis Steps

• Preparation of Starting Materials: The starting material would typically be an amine derived from the corresponding phenol.

  • Step A: Activation or conversion of the phenol into an amine if necessary.

  • Step B: Protection using di-tert-butyl dicarbonate in an appropriate solvent under basic conditions.

Safety Considerations

Handling chemicals like tert-butyl N-(5-bromo-2-cyanophenyl)carbamate requires caution due to potential hazards associated with their chemical structure:

• Toxicity Concerns: Although specific toxicity data may not be available for this compound, handling should follow standard safety protocols for organic compounds containing halogens (like bromine).

Hazard Statements

General precautions include avoiding ingestion (P301+P312), skin contact (P302+P352), eye exposure (P305+P351+P338), and inhalation of dusts or vapors.

Storage Recommendations

Store in well-sealed containers away from incompatible substances under controlled temperature conditions.

References:

For detailed information on similar compounds or general synthetic methodologies:

• American Elements provides insights into related compounds.

• PubChem offers comprehensive data on various chemical structures.

• Patent documents describe advanced synthetic techniques applicable across different classes of compounds.

This article focuses on providing foundational knowledge about tert-butyl N-(5-bromo-2-cyanophenyl)carbamate based on available literature up until early February 2024. For more recent developments or detailed experimental procedures specifically tailored to this compound's synthesis or applications beyond what is covered here, consulting specialized scientific journals and patent databases would be advisable.